Methyl 2-chloro-5-methylbenzoate
Cat. No. B1456644
M. Wt: 184.62 g/mol
InChI Key: DLULLCMISBPNTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09040538B2
Procedure details
A mixture of 2-chloro-5-methylbenzoic acid (4.0 g, 23.4 mmol) in methanol (50 mL) and a few drops of concentrated sulfuric acid were stirred at reflux for 5 hours. After cooling to room temperature, methanol was evaporated. The residue was dissolved in ethyl acetate (50 mL). The solution was extracted with saturated NaHCO3 (3×50 mL). The organic layer was dried over MgSO4, filtered, evaporated, and dried in vacuo, affording methyl 2-chloro-5-methylbenzoate (3.07 g, 71% yield). The product was used without further purification.
Yield
71%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([CH3:11])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[CH3:12]O>S(=O)(=O)(O)O>[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([CH3:11])=[CH:7][C:3]=1[C:4]([O:6][CH3:12])=[O:5]
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Inputs
Step One
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Name
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|
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Quantity
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4 g
|
|
Type
|
reactant
|
|
Smiles
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ClC1=C(C(=O)O)C=C(C=C1)C
|
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Name
|
|
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Quantity
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50 mL
|
|
Type
|
reactant
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|
Smiles
|
CO
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
S(O)(O)(=O)=O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
were stirred
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|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 5 hours
|
|
Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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methanol was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in ethyl acetate (50 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The solution was extracted with saturated NaHCO3 (3×50 mL)
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried in vacuo
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
ClC1=C(C(=O)OC)C=C(C=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.07 g | |
| YIELD: PERCENTYIELD | 71% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
